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Compound of Interest

Compound Name: Ferrous lactate

Cat. No.: B1158659 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the impact of light exposure on the stability of ferrous lactate.

Frequently Asked Questions (FAQs)
Q1: What is ferrous lactate and what are its typical characteristics?

A1: Ferrous lactate is an iron (II) salt of lactic acid, with the chemical formula C₆H₁₀FeO₆.[1][2]

It typically appears as a greenish-white to pale yellow crystalline powder.[3][4] It is soluble in

water, and the resulting solution is weakly acidic.[3]

Q2: Is ferrous lactate sensitive to light?

A2: Yes, ferrous lactate is sensitive to light, as well as to air and heat.[3] Exposure to light can

promote the oxidation of ferrous iron (Fe²⁺) to ferric iron (Fe³⁺).[3]

Q3: How can I tell if my ferrous lactate has degraded due to light exposure?

A3: The most common visual indicator of degradation is a color change. The powder may

darken from its original greenish-white or pale yellow color to a yellow-brown hue.[3] In

aqueous solutions, this degradation is observed as a color change from a pale green,

transparent solution to a yellow or brownish color.

Q4: What is the chemical process behind the light-induced degradation of ferrous lactate?
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A4: Light, particularly in the near-UV spectrum, can induce a ligand-to-metal charge transfer

(LMCT) in iron (III) complexes with lactate. This process can lead to the formation of a carbon

dioxide radical anion, indicating a photochemical degradation pathway beyond simple

oxidation.[5] The primary degradation pathway, however, is the oxidation of the more

bioavailable ferrous (Fe²⁺) iron to the less soluble ferric (Fe³⁺) state.[6]

Q5: How should I properly store ferrous lactate to ensure its stability?

A5: To minimize degradation, ferrous lactate should be stored in a cool, dry, and well-

ventilated area. It is crucial to keep the container tightly closed to protect it from moisture and

air. To prevent photodegradation, it should be stored in a light-resistant container, away from

direct sunlight.[4]
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Issue Possible Cause Recommended Action(s)

Ferrous lactate powder has

turned yellow/brown.

Exposure to light, air, or

moisture has caused oxidation

of ferrous (Fe²⁺) to ferric (Fe³⁺)

iron.

- Discard the product if the

color change is significant, as it

indicates a loss of potency and

potentially altered solubility. -

For future prevention, ensure

storage in a tightly sealed,

opaque container in a cool, dry

place.

Aqueous solution of ferrous

lactate turns yellow/brown

upon standing.

Oxidation of ferrous ions to

ferric ions, accelerated by light

exposure and dissolved

oxygen.

- Prepare solutions fresh for

immediate use whenever

possible. - If a solution must be

stored, protect it from light by

using amber glassware or

wrapping the container in

aluminum foil. - Consider de-

gassing the solvent before

dissolution to minimize

dissolved oxygen.

Precipitation is observed in a

ferrous lactate solution after

light exposure.

The formation of less soluble

ferric (Fe³⁺) hydroxides or

other ferric salts.

- The solution is likely

degraded and should not be

used for experiments where

the ferrous iron concentration

is critical. - Filter the solution to

remove the precipitate if only

the soluble components are of

interest, but be aware that the

ferrous lactate concentration

will be lower than intended.

Inconsistent experimental

results using ferrous lactate.

Degradation of the ferrous

lactate stock material or

prepared solutions.

- Visually inspect the solid

ferrous lactate for color

changes. - Always use freshly

prepared solutions for critical

experiments. - Quantify the

ferrous iron content of your
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stock or solution using a

validated analytical method

(see Experimental Protocols

section).

Experimental Protocols
Protocol 1: Photostability Testing of Ferrous Lactate
This protocol is based on the ICH Q1B guidelines for photostability testing of new drug

substances.[7][8][9]

Objective: To assess the impact of light exposure on the physical and chemical stability of

ferrous lactate.

Materials:

Ferrous lactate powder

Chemically inert and transparent containers (e.g., quartz or borosilicate glass vials)

Light-resistant containers for control samples

A photostability chamber equipped with a light source conforming to ICH Q1B Option 1

(Xenon arc lamp) or Option 2 (cool white fluorescent and near-UV lamps). The chamber

should provide a minimum overall illumination of 1.2 million lux hours and an integrated near

ultraviolet energy of not less than 200 watt hours per square meter.[9][10][11]

Calibrated radiometers and lux meters

Analytical instrumentation for quantifying ferrous and ferric iron (e.g., UV-Vis

spectrophotometer, titration equipment).

Procedure:

Sample Preparation:

Place a thin layer of ferrous lactate powder in the transparent containers.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://jordilabs.com/blog/ich-q1b-photostability-testing-of-new-drug-substances-and-products/
https://www.ema.europa.eu/en/ich-q1b-photostability-testing-new-active-substances-medicinal-products-scientific-guideline
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.ema.europa.eu/en/documents/scientific-guideline/ich-q-1-b-photostability-testing-new-active-substances-and-medicinal-products-step-5_en.pdf
https://www.atlas-mts.com/knowledge-center/atlas-weathering-blog/2021/december/ich-testing-of-pharmaceuticals-exposure-conditions
https://www.rdlaboratories.com/uploads/main/RD_Labs_Photostability.pdf
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a control sample by placing the same amount of ferrous lactate in a light-

resistant container.

If testing a solution, prepare a solution of known concentration and place it in the

transparent and control containers.

Exposure:

Place the transparent containers in the photostability chamber.

Place the control containers in the same chamber, but shielded from light (e.g., wrapped in

aluminum foil).

Expose the samples to the specified light conditions (at least 1.2 million lux hours and 200

W h/m² of near-UV light).[9][10][11]

Analysis:

At the end of the exposure period, visually inspect both the exposed and control samples

for any changes in physical properties, such as color.

Perform a quantitative analysis to determine the amount of ferrous and ferric iron in both

sets of samples. (See Protocol 2 for an example).

Compare the results from the exposed samples to the control samples to determine the

extent of degradation due to light exposure.

Protocol 2: Quantification of Ferrous Iron by UV-Vis
Spectrophotometry
Objective: To determine the concentration of ferrous iron in a sample using a colorimetric

method with 1,10-phenanthroline.

Principle: Ferrous iron (Fe²⁺) reacts with 1,10-phenanthroline to form a stable, orange-red

complex that can be quantified by measuring its absorbance at approximately 510 nm.[12]

Materials:
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Ferrous lactate sample

1,10-phenanthroline solution

Sodium acetate buffer

Hydroxylamine hydrochloride solution (to reduce any Fe³⁺ to Fe²⁺ for total iron

determination, if desired)

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Solutions:

Prepare a stock solution of a known concentration of ferrous iron (e.g., from ferrous

ammonium sulfate).

Create a series of standard solutions of decreasing concentrations through serial dilution.

Preparation of Sample Solution:

Accurately weigh a known amount of the ferrous lactate sample and dissolve it in a

known volume of deionized water.

Complex Formation:

To each standard and sample solution, add the 1,10-phenanthroline solution and the

sodium acetate buffer.

Allow the color to develop for a specified time.

Measurement:

Measure the absorbance of each standard and sample solution at the wavelength of

maximum absorbance (λmax), which is typically around 510 nm for the iron-
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phenanthroline complex.[12]

Data Analysis:

Plot a calibration curve of absorbance versus the concentration of the standard solutions.

Use the absorbance of the sample solution and the calibration curve to determine the

concentration of ferrous iron in the sample.

Data Presentation
The following table provides a representative summary of expected qualitative and potential

quantitative changes in ferrous lactate upon light exposure. Researchers should generate

their own quantitative data following the provided protocols.

Parameter Before Light Exposure
After Light Exposure (ICH
Q1B Conditions)

Appearance (Solid)
Greenish-white to pale yellow

powder
Yellow to brown powder

Appearance (Aqueous

Solution)
Clear, pale green solution

Yellow to brown solution,

possible precipitation

Ferrous Iron (Fe²⁺) Content High (e.g., >95% of total iron) Decreased

Ferric Iron (Fe³⁺) Content Low (e.g., <5% of total iron) Increased
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Sample Preparation

Light Exposure (ICH Q1B)

Analysis

Results & Conclusion

Prepare Solid Sample

Expose Sample to Light Store Control in Dark

Prepare Solution Sample

Visual Inspection (Color) Quantitative Analysis (Fe2+/Fe3+)

Compare Exposed vs. Control

Assess Stability

Click to download full resolution via product page

Caption: Experimental workflow for assessing the photostability of ferrous lactate.
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Identify the Issue

Determine the Cause

Take Action

Observe unexpected result with ferrous lactate

Color change to yellow/brown? Precipitation in solution? Inconsistent results?

Oxidation due to light/air exposure

Store in dark, airtight container Prepare solutions fresh Quantify Fe2+ content

Click to download full resolution via product page

Caption: Troubleshooting flowchart for issues with ferrous lactate stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Iron(II) lactate - Wikipedia [en.wikipedia.org]

2. Ferrous Lactate | C6H10FeO6 | CID 22197 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chembk.com [chembk.com]

4. suzannedekel.wixsite.com [suzannedekel.wixsite.com]

5. Near UV Light Photo-Degradation of Lactate and Related α-Hydroxycarboxylates in the
Presence of Fe(III): Formation of Carbon Dioxide Radical Anion - PubMed

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1158659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1158659?utm_src=pdf-body
https://www.benchchem.com/product/b1158659?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Iron(II)_lactate
https://pubchem.ncbi.nlm.nih.gov/compound/Ferrous-Lactate
https://www.chembk.com/en/chem/ferrous%20lactate
https://suzannedekel.wixsite.com/suzannedekel/product-page/ferrous-lactate
https://pubmed.ncbi.nlm.nih.gov/39002725/
https://pubmed.ncbi.nlm.nih.gov/39002725/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1158659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pubmed.ncbi.nlm.nih.gov]

6. What is the mechanism of Ferrous lactate trihydrate? [synapse.patsnap.com]

7. jordilabs.com [jordilabs.com]

8. ICH Q1B Photostability testing of new active substances and medicinal products -
Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]

9. ema.europa.eu [ema.europa.eu]

10. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]

11. rdlaboratories.com [rdlaboratories.com]

12. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Technical Support Center: Ferrous Lactate Stability and
Light Exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1158659#impact-of-light-exposure-on-ferrous-
lactate-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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